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Compound of Interest

Compound Name: EPZ011989 trifluoroacetate

Cat. No.: B607351 Get Quote

Technical Support Center: EPZ011989
Trifluoroacetate
Welcome to the technical support center for EPZ011989 trifluoroacetate. This resource

provides researchers, scientists, and drug development professionals with comprehensive

guidance on the proper handling and use of this compound, with a specific focus on preventing

its precipitation in aqueous media during experiments.

Frequently Asked Questions (FAQs)
Q1: Why is my EPZ011989 trifluoroacetate precipitating after I add it to my cell culture media?

A1: Precipitation, often appearing as cloudiness, crystals, or flakes, is a common issue with

water-insoluble compounds like EPZ011989.[1][2] The primary cause is the compound

"crashing out" of solution when a concentrated stock, typically in an organic solvent like DMSO,

is rapidly diluted into an aqueous environment like cell culture media.[3] The large, organic

structure of EPZ011989 is inherently hydrophobic, while the trifluoroacetate salt form aids initial

dissolution but does not guarantee solubility in a high-percentage aqueous solution.

Q2: What is the best solvent for making a stock solution of EPZ011989 trifluoroacetate?

A2: Anhydrous, high-purity dimethyl sulfoxide (DMSO) is the recommended solvent for

preparing primary stock solutions.[3][4] It is crucial to use fresh, moisture-free DMSO, as
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absorbed water can reduce the compound's solubility.[1] Store the DMSO stock solution in

small, single-use aliquots at -20°C or -80°C to prevent degradation from repeated freeze-thaw

cycles.[4][5]

Q3: What is the maximum concentration of DMSO my cells can tolerate?

A3: Most cell lines can tolerate a final DMSO concentration of up to 0.5%, with many tolerating

up to 0.1% without significant toxicity.[3][4] However, this threshold is cell-line dependent. It is

critical to run a vehicle control experiment (media with the same final DMSO concentration as

your treatment group) to ensure the observed effects are from the compound and not the

solvent.[3][4]

Q4: Can I dissolve EPZ011989 trifluoroacetate directly in water or PBS?

A4: No, EPZ011989 is reported to be insoluble in water.[1] Direct dissolution in aqueous buffers

like PBS is not recommended and will likely result in poor solubility and precipitation.

Q5: My stock solution in DMSO looks clear, but precipitation still occurs upon media addition.

What's wrong?

A5: This is a classic solubility issue. Even if the compound is fully dissolved in 100% DMSO, its

solubility limit in your final aqueous culture medium is much lower. The key is to perform the

dilution carefully to avoid exceeding this limit at any point. A stepwise dilution or adding the

DMSO stock to media very slowly while vortexing can help.[2][3][6]

Solubility Data
The solubility of a compound is critical for proper experimental design. The following table

summarizes known solubility data for EPZ011989 and its trifluoroacetate salt in various

solvents.
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Solvent System EPZ011989 Base
EPZ011989
Trifluoroacetate

Notes

DMSO 3.8 - 10 mg/mL[7][8] ≥ 34 mg/mL[9]

Preferred solvent for

stock solutions. Use

fresh, anhydrous

DMSO.[1]

Ethanol 20 - 100 mg/mL[7][8] Not specified

Can be used, but

DMSO is more

common for cell

culture.

Water Insoluble[1] Insoluble
Not recommended for

initial dissolution.

Ethanol:PBS (pH 7.2)

(1:1)
0.5 mg/mL[7] Not specified

Demonstrates low

aqueous solubility.

Troubleshooting Guide: Precipitation Issues
Use this guide to diagnose and resolve precipitation of EPZ011989 trifluoroacetate.

Problem: Precipitate observed in the final working solution (in cell culture media).
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Precipitate Observed
in Media

Is the primary DMSO
stock solution clear?

Was the dilution performed
stepwise into pre-warmed media?

Yes

Action: Re-dissolve stock.
Use fresh, anhydrous DMSO.

Warm gently (≤50°C) or sonicate.

No

Is the final DMSO
concentration ≤0.5%?

Yes

Action: Follow the recommended
'Stepwise Dilution Protocol'.

Ensure rapid mixing.

No

Action: Re-calculate dilutions.
Increase stock concentration to

reduce the required volume.

No

Solution is likely viable.
Proceed with experiment and

vehicle controls.

Yes
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Preparation Phase

Dilution Phase

Thaw 10 mM DMSO
Stock Aliquot

Pre-warm Cell
Culture Media to 37°C

Prepare Intermediate Dilution
(e.g., 100 µM in DMSO)

Add Intermediate Stock
Dropwise to Warmed Media

(while vortexing/swirling)

Final Working Solution
(e.g., 1 µM)

DMSO < 0.5%

EZH2
(PRC2 Subunit)

H3K27me3
(Repressive Mark)

 Methylation

Histone H3
(Lysine 27)

 Substrate

Gene Silencing

EPZ011989

 Inhibition
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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